Cas no 1241133-26-5 (4-(carbamoylmethoxy)-3-chloro-N-(cyanomethyl)-5-methoxybenzamide)

• Product Name: 4-(carbamoylmethoxy)-3-chloro-N-(cyanomethyl)-5-methoxybenzamide
• CAS No: 1241133-26-5
• Molecular Formula: C₁₂H₁₂ClN₃O₄
• Molecular Weight: 297.694381713867
• CID: 6567211
• PubChem ID: 47090867

4-(carbamoylmethoxy)-3-chloro-N-(cyanomethyl)-5-methoxybenzamide Properties

Names and Identifiers

• 4-(carbamoylmethoxy)-3-chloro-N-(cyanomethyl)-5-methoxybenzamide
• 1241133-26-5
• EN300-26685265
• AKOS034759011
• Z979002450
• 4-(2-amino-2-oxoethoxy)-3-chloro-N-(cyanomethyl)-5-methoxybenzamide

• InChIKey： YZUULKUWCUCYNJ-UHFFFAOYSA-N
• Inchi： 1S/C12H12ClN3O4/c1-19-9-5-7(12(18)16-3-2-14)4-8(13)11(9)20-6-10(15)17/h4-5H,3,6H2,1H3,(H2,15,17)(H,16,18)
• SMILES： ClC1=CC(C(NCC#N)=O)=CC(=C1OCC(N)=O)OC

Computed Properties

• Exact Mass: 297.0516336g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 6
• Monoisotopic Mass: 297.0516336g/mol
• Heavy Atom Count: 20
• Complexity: 409
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.5
• Topological Polar Surface Area: 114Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives